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Compound of Interest

Compound Name: ML-792

Cat. No.: B609176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML-792 is a potent and highly selective, mechanism-based inhibitor of the SUMO-activating

enzyme (SAE), a critical component of the SUMOylation pathway. By forming a covalent

adduct with SUMO, ML-792 effectively blocks the initial step of the SUMOylation cascade,

leading to a rapid and sustained decrease in global SUMOylation of cellular proteins.[1][2][3]

This inhibitory action disrupts various cellular processes that are dependent on SUMOylation,

including DNA repair, cell cycle progression, and signal transduction, making ML-792 a

valuable tool for studying the biological roles of SUMOylation and a potential therapeutic agent

in oncology.[3][4]

These application notes provide detailed protocols for the preparation, storage, and handling of

ML-792 stock solutions for laboratory use, ensuring accurate and reproducible experimental

results while prioritizing user safety.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of ML-792 is essential for its

proper handling and use in experimental settings.
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Property Value

Molecular Formula C₂₁H₂₃BrN₆O₅S

Molecular Weight 551.41 g/mol

CAS Number 1644342-14-2

Appearance Crystalline solid

Solubility DMSO: ≥ 100 mg/mL

Water: Insoluble

Ethanol: Insoluble

Safety Precautions and Handling
ML-792 is a potent small molecule inhibitor and should be handled with care. All procedures

should be performed in a designated area, such as a chemical fume hood or a biological safety

cabinet, to minimize the risk of inhalation or skin exposure.[5]

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves. Change gloves immediately if contaminated.

Lab Coat: A dedicated lab coat should be worn.

Eye Protection: Safety glasses or goggles are mandatory.

Waste Disposal:

All materials contaminated with ML-792, including pipette tips, tubes, and gloves, should be

disposed of as hazardous chemical waste according to institutional guidelines.

Spill Management:

In case of a spill, decontaminate the area using an appropriate method, such as wiping with a

solvent known to solubilize the compound (e.g., 70% ethanol), followed by a thorough cleaning

with soap and water. All materials used for cleaning should be disposed of as hazardous waste.
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Experimental Protocols
Preparation of a 10 mM ML-792 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML-792 in dimethyl

sulfoxide (DMSO).

Materials:

ML-792 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of ML-792 powder to reach room temperature before opening to

prevent condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of ML-792
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 5.51 mg of ML-792.

Dissolving: Add the appropriate volume of DMSO to the vial containing the ML-792 powder.

For a 10 mM solution, if you weighed 5.51 mg, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.
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Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution needs to be further diluted

in an appropriate aqueous buffer or cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the assay does not exceed a level that affects cell viability or the

experimental outcome (typically ≤ 0.5%).

Procedure:

Thaw: Thaw a single aliquot of the 10 mM ML-792 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium or buffer. For example, to achieve a final concentration

of 1 µM in a 1 mL final volume, you could add 1 µL of the 10 mM stock to 999 µL of medium

to make a 10 µM intermediate solution, and then take 100 µL of this into 900 µL of medium.

This stepwise dilution helps to ensure accurate final concentrations and minimizes the risk of

precipitation.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the final

volume of cell culture medium to achieve the desired working concentration. Mix gently by

pipetting.

Use Immediately: It is recommended to use the final working solution immediately after

preparation.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing ML-792 stock and working solutions.
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The SUMOylation Pathway and Inhibition by ML-792
Caption: The SUMOylation pathway and its inhibition by ML-792.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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